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Compound of Interest

Compound Name: 2-Cyanopyrimidine

Cat. No.: B083486 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Cyanopyrimidine in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Cyanopyrimidine
(CAS No. 14080-23-0) for its use in a laboratory setting. It is intended to provide researchers,

scientists, and drug development professionals with the necessary information to handle this

compound safely.

Chemical and Physical Properties
2-Cyanopyrimidine is a white to light yellow crystalline solid.[1] It is a versatile heterocyclic

compound used as an intermediate in the synthesis of pharmaceuticals and agrochemicals,

notably as a cathepsin K inhibitor for osteoporosis research.[1][2][3]
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Property Value Reference

Molecular Formula C₅H₃N₃ [1][2][4]

Molecular Weight 105.10 g/mol [1][2][4]

Appearance White to yellow to brown solid [1][2][3]

Melting Point 40-44 °C [2][3]

Boiling Point 250.7 ± 23.0 °C (Predicted) [3]

Density 1.22 ± 0.1 g/cm³ (Predicted) [3]

Solubility Soluble in Methanol [3]

Storage Temperature
Room Temperature, Keep in

dark place, Sealed in dry
[3]

Hazard Identification and GHS Classification
2-Cyanopyrimidine is classified as a hazardous substance.[4][5] It is toxic if swallowed and

may cause allergic skin reactions.[4][5]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

GHS Pictograms:
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GHS06 (Skull and crossbones)[5]

GHS07 (Exclamation mark)[5]

Signal Word: Danger[5]

Safe Handling and Storage
Handling:

Ensure good ventilation and exhaustion at the workplace.[5]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]

Avoid contact with skin, eyes, and clothing.[8]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[5][6]

Keep away from direct sunlight and sources of ignition.[6]

Recommended storage at 2-8 °C.[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before use to determine the appropriate PPE. The

following are general recommendations:
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Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or for spill cleanup.

Hand Protection
Wear appropriate protective gloves to prevent

skin exposure.[7]

First Aid Measures
Immediate medical attention is required in case of exposure. Symptoms of poisoning may be

delayed for up to 48 hours.[5]

Exposure Route First Aid Protocol

Ingestion
Do NOT induce vomiting. Immediately call a

poison control center or doctor.[5][8]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[5][8][9]

Skin Contact

Immediately wash with plenty of water and

soap. Remove contaminated clothing. Seek

medical attention if irritation persists.[5][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[5][9]

Accidental Release and Firefighting Measures
Accidental Release:
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Wear appropriate personal protective equipment.[9]

Ensure adequate ventilation.[9]

For solid spills, avoid generating dust. Sweep up and place in a suitable container for

disposal.[8]

For liquid solutions, absorb with an inert material (e.g., diatomite, universal binders) and

place in a container for disposal.[6][9]

Prevent the product from entering drains or waterways.[9]

Firefighting:

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[6][9]

Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides and carbon

monoxide may be generated.[7][9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9][10]

Toxicological and Ecological Information
Toxicology:

The toxicological properties of this substance have not been fully investigated.[6]

It is classified as toxic if swallowed and harmful in contact with skin or if inhaled.[5]

Ecotoxicity:

Avoid release into the environment.[6]

It is considered slightly hazardous for water. Do not allow large quantities to reach ground

water, water courses, or sewage systems.[5]

Experimental Protocols
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Protocol 1: Standard Operating Procedure for Handling
2-Cyanopyrimidine

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible.

Don the appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.

Weighing and Aliquoting:

Conduct all weighing and handling of the solid compound within a chemical fume hood or

a ventilated balance enclosure.

Use a spatula for transferring the solid. Avoid creating dust.

If preparing a solution, add the solid to the solvent slowly.

Reaction Setup:

Set up reactions within a chemical fume hood.

Ensure all glassware is properly secured.

Post-Handling:

Wipe down the work area with an appropriate decontaminating solution.

Dispose of all contaminated waste in a designated hazardous waste container.

Remove PPE and wash hands thoroughly with soap and water.

Protocol 2: Spill Response Procedure
Evacuate and Alert:

Immediately alert others in the vicinity of the spill.
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If the spill is large or in a poorly ventilated area, evacuate the lab and contact emergency

services.

Contain the Spill:

For small spills, and if it is safe to do so, contain the spill using an appropriate absorbent

material.

Cleanup:

Wear appropriate PPE, including respiratory protection if necessary.

Carefully sweep up the solid material, avoiding dust generation, or absorb the liquid

solution.

Place the contaminated material into a labeled hazardous waste container.

Decontaminate:

Clean the spill area with a suitable decontaminating solution, followed by soap and water.

Dispose of all cleanup materials as hazardous waste.

Visualizations
Logical Relationship: First Aid Response Workflow
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Exposure to 2-Cyanopyrimidine Occurs

Assess Exposure Route

Ingestion Inhalation Skin Contact Eye Contact

Do NOT Induce Vomiting.
Rinse Mouth.

Move to Fresh Air.
Provide Artificial Respiration if Needed.

Remove Contaminated Clothing.
Wash with Soap and Water.

Rinse with Water for 15 mins.
Remove Contact Lenses.

Seek Immediate Medical Attention
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Spill Detected

Alert Personnel & Evacuate if Necessary

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Absorbent Material

Clean Up Spill Material
(Sweep solid or absorb liquid)

Place Contaminated Material in
Hazardous Waste Container

Decontaminate Spill Area

Report Incident to Lab Supervisor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.chemimpex.com/products/43730
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1431357.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1431357_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyanopyrimidine
https://cdn.caymanchem.com/cdn/msds/10007121m.pdf
https://www.abmole.com/literature/2-cyano-pyrimidine-msds.html
https://www.jubilantingrevia.com/uploads/files/6msds_0020GjGhs13Div.2sds2-Cyanopyridine.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://file.leyan.com/proPdf/1057191/40805-79-6-5-Cyanopyrimidine-SDS-Leyan.pdf
https://aksci.com/sds/5038EH_SDS.pdf
https://www.benchchem.com/product/b083486#safety-and-handling-of-2-cyanopyrimidine-in-the-lab
https://www.benchchem.com/product/b083486#safety-and-handling-of-2-cyanopyrimidine-in-the-lab
https://www.benchchem.com/product/b083486#safety-and-handling-of-2-cyanopyrimidine-in-the-lab
https://www.benchchem.com/product/b083486#safety-and-handling-of-2-cyanopyrimidine-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

